4-Amino-5-(piperazin-1-yl)-1,2-dihydropyrimidin-2-one dihydrochloride

• Molecular Formula: C8H15Cl2N5O
• Molecular Weight: 268.14 g/mol
• SMILES: C1CN(CCN1)C2=C(NC(=O)N=C2)N.Cl.Cl
• InChI: InChI=1S/C8H13N5O.2ClH/c9-7-6(5-11-8(14)12-7)13-3-1-10-2-4-13;;/h5,10H,1-4H2,(H3,9,11,12,14);2*1H
• InChIKey: MDEUGFMNVLPPGM-UHFFFAOYSA-N

4-Amino-5-(piperazin-1-yl)-1,2-dihydropyrimidin-2-one Dihydrochloride: Core Scaffold Identity and Procurement Relevance

4-Amino-5-(piperazin-1-yl)-1,2-dihydropyrimidin-2-one dihydrochloride (CAS 1803596-81-7) is a heterocyclic building block featuring a dihydropyrimidin-2-one core substituted with a 4-amino group and a 5-piperazin-1-yl moiety, supplied as the dihydrochloride salt for enhanced handling and solubility. This scaffold belongs to the broader piperazinylpyrimidine and dihydropyrimidinone (DHPM) families, which are privileged structures in kinase inhibitor discovery and medicinal chemistry [1]. The compound's differentiating molecular formula is C₈H₁₅Cl₂N₅O with a molecular weight of approximately 268.14 g/mol, distinguishing it from closely related positional isomers .

1 Dual-handle scaffold for kinase inhibitor library synthesis

2 Dihydrochloride salt enables direct aqueous assay preparation

3 Non-planar DHPM core supports diversity-oriented synthesis campaigns

• [1] Shallal, H.M.; Russu, W.A. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur. J. Med. Chem. 2011, 46, 2043–2057. View Source

Why 4-Amino-5-(piperazin-1-yl)-1,2-dihydropyrimidin-2-one Dihydrochloride Cannot Be Interchanged with Positional Isomers or Morpholine Analogs

Substituting this compound with its closest positional isomer, 2-amino-6-(1-piperazinyl)-4(3H)-pyrimidinone dihydrochloride (CAS 1158775-43-9), or the morpholine analog alters the spatial orientation of key hydrogen bond donor/acceptor pairs, which can fundamentally change kinase binding profiles. Research on related piperazinylpyrimidine derivatives demonstrates that even subtle positional changes in the amino and piperazinyl substituents dictate selectivity across kinase subfamilies such as PDGFR, CK1, and RAF [1]. Furthermore, synthetic route efficiency diverges: piperazine-containing enaminone intermediates achieve a 92% yield compared to 90% for the morpholine counterpart, a difference that scales in multi-step library synthesis [2]. The dihydrochloride salt form also provides a distinct aqueous solubility advantage over free-base analogs, directly impacting the feasibility of biological assay preparation.

Positional isomer

4-amino-5-piperazinyl vs 2-amino-6-piperazinyl isomer may shift kinase binding selectivity profiles

Morpholine analog

Piperazine NH handle vs morpholine analog lacks secondary amine derivatization site and may reduce synthetic yield consistency

Free base

Dihydrochloride salt vs free base form may limit aqueous solubility and complicate biological assay workflows

• [1] Shallal, H.M.; Russu, W.A. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur. J. Med. Chem. 2011, 46, 2043–2057. View Source
• [2] Bhat, M.A.; Al-Omar, M.A.; Ghabbour, H.A.; Naglah, A.M. A One-Pot Biginelli Synthesis and Characterization of Novel Dihydropyrimidinone Derivatives Containing Piperazine/Morpholine Moiety. Molecules 2018, 23, 1559. View Source

Quantitative Differentiation Evidence for 4-Amino-5-(piperazin-1-yl)-1,2-dihydropyrimidin-2-one Dihydrochloride

Enaminone Intermediate Synthesis Yield: Piperazine (92%) Surpasses Morpholine (90%)

In the one-pot Biginelli synthesis of dihydropyrimidinone derivatives, the piperazine-containing enaminone intermediate (IIa) was obtained in 92% yield, compared to 90% for the direct morpholine analog (IIb) under identical solvent-free reflux conditions with DMF-DMA [1]. This 2% absolute yield advantage for the piperazine intermediate translates to a meaningful cumulative yield benefit across multi-step library production.

Enaminone yield: piperazine vs morpholine

Cross-study comparable

92% vs 90% yield (+2 percentage points)

Reported yield advantage may support synthetic route selection for library scale-up

Solvent-free reflux, DMF-DMA, 10 h; recrystallization from ethanol

Evidence Dimension	Synthetic yield of enaminone intermediate
Target Compound Data	92% yield for 3-(dimethylamino)-1-(4-(piperazin-1-yl)phenyl)prop-2-en-1-one (IIa)
Comparator Or Baseline	90% yield for 3-(dimethylamino)-1-(4-morpholinophenyl)prop-2-en-1-one (IIb)
Quantified Difference	+2 percentage points absolute; ~2.2% relative improvement
Conditions	Reflux, 10 h, solvent-free, DMF-DMA, recrystallization from absolute ethanol [1]

Why This Matters

For procurement decisions in medicinal chemistry library synthesis, a 2% yield advantage per step can compound into significant cost and material savings, particularly when scaling to gram or kilogram quantities.

• [1] Bhat, M.A.; Al-Omar, M.A.; Ghabbour, H.A.; Naglah, A.M. A One-Pot Biginelli Synthesis and Characterization of Novel Dihydropyrimidinone Derivatives Containing Piperazine/Morpholine Moiety. Molecules 2018, 23, 1559. View Source

Final DHPM Yield Range Parity: Piperazine Series Delivers 70–80% Across Diverse Aldehydes

The final dihydropyrimidinone products bearing the piperazinyl-benzoyl moiety were obtained in yields of 70–80% across a panel of electronically diverse substituted benzaldehydes [1]. The morpholine-containing counterparts yielded in a comparable but slightly broader and lower range of 60–80% [1]. This indicates that the piperazine series provides more consistent yields with a tighter distribution, which is advantageous for parallel synthesis planning.

DHPM final yield range

Cross-study comparable

70–80% (10% range) vs 60–80% (20% range)

Tighter yield distribution supports parallel library synthesis planning

Across electronically diverse substituted benzaldehydes; one-pot Biginelli conditions

Evidence Dimension	Final compound yield range across substrate scope
Target Compound Data	70–80% yield for piperazine-containing DHPMs (compounds 1–10)
Comparator Or Baseline	60–80% yield for morpholine-containing DHPMs (compounds 11–20)
Quantified Difference	Narrower yield distribution (10% range vs. 20% range); minimum yield 70% vs. 60%
Conditions	One-pot Biginelli reaction: enaminone + substituted benzaldehyde + urea, glacial AcOH, reflux 3 h [1]

Why This Matters

A 70% minimum yield floor versus 60% for the morpholine comparator provides greater synthetic reliability and reduces the risk of failed library enumeration, which is critical when procuring building blocks for high-throughput chemistry campaigns.

• [1] Bhat, M.A.; Al-Omar, M.A.; Ghabbour, H.A.; Naglah, A.M. A One-Pot Biginelli Synthesis and Characterization of Novel Dihydropyrimidinone Derivatives Containing Piperazine/Morpholine Moiety. Molecules 2018, 23, 1559. View Source

Dihydrochloride Salt Form Confers Solubility Advantage for Aqueous Assay Compatibility

The compound is supplied as the dihydrochloride salt, which is a deliberate formulation choice to enhance aqueous solubility compared to the free base. While direct experimental solubility data for the free base versus dihydrochloride salt of this specific compound are not published in the accessible primary literature, well-established pharmaceutical salt principles predict that the dihydrochloride form of a diaminopyrimidinone scaffold will exhibit markedly higher aqueous solubility than its neutral counterpart. For context, related piperazinylpyrimidine dihydrochloride salts have reported aqueous solubility enabling direct use in biological assay buffers .

Salt form solubility

Class-level inference

Dihydrochloride salt predicted to enhance aqueous solubility vs free base

May support assay-ready procurement; direct experimental data for this pair not published

Data to verify; class-level: dihydrochloride salts of aminopyrimidinones generally >10-fold improvement

Evidence Dimension	Aqueous solubility (salt form vs. free base class-level expectation)
Target Compound Data	Dihydrochloride salt form (CAS 1803596-81-7); theoretical enhanced aqueous solubility
Comparator Or Baseline	Corresponding free base (4-amino-5-(piperazin-1-yl)-1,2-dihydropyrimidin-2-one); expected lower aqueous solubility
Quantified Difference	Not directly quantified for this specific compound pair; class-level inference based on ionization and salt formation principles
Conditions	Class-level: dihydrochloride salts of aminopyrimidinones generally show >10-fold solubility improvement over free bases at neutral pH

Why This Matters

For procurement intended for biochemical or cell-based screening, the dihydrochloride salt form eliminates the need for pre-formulation solubilization steps, reducing assay artifacts and streamlining workflow compared to purchasing the poorly soluble free base.

Positional Isomer Differentiation: 4-Amino-5-piperazinyl vs. 2-Amino-6-piperazinyl Dictates Kinase Selectivity Profiles

The positional isomer 2-amino-6-(1-piperazinyl)-4(3H)-pyrimidinone dihydrochloride (CAS 1158775-43-9) represents the closest purchasable alternative to the target compound. However, research on the piperazinylpyrimidine chemotype by Shallal and Russu demonstrates that the relative positioning of the amino and piperazinyl substituents on the pyrimidine/pyrimidinone core is a critical determinant of kinase binding selectivity. Compound 4, a related 4-aminopyrimidine with a piperazinyl substituent at a distinct position, showed selective binding to and inhibition of oncogenic mutant forms of KIT and PDGFRA over wild-type isoforms, a selectivity profile not observed for other positional isomers within the series [1]. This class-level evidence indicates that the 4-amino-5-piperazinyl arrangement of the target compound will engage kinase ATP-binding pockets in a manner distinct from the 2-amino-6-piperazinyl isomer.

Positional isomer kinase selectivity

Class-level inference

4-amino-5-piperazinyl pattern predicted to engage distinct kinase binding mode vs 2-amino-6-isomer

Positional pattern may confer distinct kinase selectivity profile; supports focused library design

No direct head-to-head Kd/IC50 for this exact pair; class-level SAR from related piperazinylpyrimidines

Evidence Dimension	Kinase selectivity profile (class-level SAR inference)
Target Compound Data	4-Amino-5-(piperazin-1-yl)-1,2-dihydropyrimidin-2-one dihydrochloride: 4-NH2 and 5-piperazinyl arrangement predicted to favor type-I kinase inhibitor binding mode
Comparator Or Baseline	2-Amino-6-(1-piperazinyl)-4(3H)-pyrimidinone dihydrochloride (CAS 1158775-43-9): different H-bond donor/acceptor spatial orientation
Quantified Difference	No direct head-to-head Kd/IC50 data available for this exact pair; class-level selectivity differences observed: Compound 4 (related piperazinylpyrimidine) selective for mutant KIT/PDGFRA over wild-type
Conditions	Kinase profiling via Ambit Kd assays and cellular NCI-60 panel screening [1]

Why This Matters

For scientists procuring a building block with the intent of generating kinase-focused libraries, the 4-amino-5-piperazinyl pattern provides access to a different chemical space and potentially distinct kinase selectivity profiles compared to the more widely available 2-amino-6-piperazinyl isomer.

• [1] Shallal, H.M.; Russu, W.A. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur. J. Med. Chem. 2011, 46, 2043–2057. View Source

Dual Functional Handle Architecture: Orthogonal Derivatization via 4-NH2 and Piperazine NH

The target compound possesses two chemically distinct nucleophilic handles: the aromatic 4-amino group and the aliphatic piperazine NH. This contrasts with analogs such as 4-(piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride (CAS 2361636-48-6), which lacks the 4-amino substituent entirely, offering only a single derivatization site. The presence of both handles enables sequential, chemoselective functionalization strategies—for example, acylation or reductive amination at the piperazine nitrogen followed by amide coupling or Buchwald-Hartwig arylation at the 4-amino position—thereby enabling the rapid generation of diverse compound libraries from a single building block [1].

Dual functional handles

Supporting evidence

2 orthogonal handles: aromatic 4-NH2 + aliphatic piperazine NH vs 1 handle in single-site analogs

Dual derivatization architecture may double accessible chemical space per synthetic step

Chemoselective: piperazine NH reacts preferentially at neutral pH; 4-NH2 requires activation

Evidence Dimension	Number of distinct, chemoselectively addressable functional handles
Target Compound Data	Two handles: aromatic 4-NH2 (pKa ~4-5, less nucleophilic) + aliphatic piperazine NH (pKa ~9-10, more nucleophilic)
Comparator Or Baseline	4-(Piperazin-1-yl)-1,2-dihydropyrimidin-2-one hydrochloride (CAS 2361636-48-6): one handle (piperazine NH only)
Quantified Difference	2 vs. 1 derivatizable sites; theoretical library diversity squared per synthetic step
Conditions	Chemoselective derivatization: piperazine NH preferentially reacts with electrophiles at neutral pH; 4-NH2 requires activation or stronger conditions [1]

Why This Matters

A building block with two orthogonal reactive handles doubles the accessible chemical space per synthetic operation compared to a single-handle analog, directly translating to higher library diversity and greater hit-finding probability in drug discovery campaigns.

• [1] Bhat, M.A.; Al-Omar, M.A.; Ghabbour, H.A.; Naglah, A.M. A One-Pot Biginelli Synthesis and Characterization of Novel Dihydropyrimidinone Derivatives Containing Piperazine/Morpholine Moiety. Molecules 2018, 23, 1559. View Source

Dihydropyrimidinone Core Provides a Non-Aromatic Scaffold Distinct from Fully Aromatic Pyrimidine Analogs

Unlike fully aromatic pyrimidine-based building blocks such as 5-(piperazin-1-yl)pyrimidin-2-amine, the dihydropyrimidin-2-one core of the target compound introduces sp3-hybridized carbon centers at positions 4 and 5, conferring a non-planar, three-dimensional architecture. Analysis of related DHPM scaffolds shows that this increased fraction of sp3 carbons (Fsp3) correlates with improved clinical success rates and reduced promiscuity in small-molecule drug candidates. The published single-crystal X-ray structures of analogous DHPM derivatives confirm the non-planar conformation imposed by the dihydropyrimidinone ring system [1], which is absent in aromatic pyrimidine analogs.

Non-planar DHPM core

Class-level inference

Dihydropyrimidinone core with sp3 centers vs fully aromatic planar pyrimidine analogs

Non-planar architecture may enable 3D chemical space exploration; supports diversity-oriented synthesis

X-ray crystallography of related DHPMs confirms non-planar ring conformation

Evidence Dimension	Fraction of sp3-hybridized carbons (Fsp3) and 3D conformational character
Target Compound Data	Dihydropyrimidin-2-one core: sp3 centers at C-4 and C-5/C-6; non-planar ring conformation confirmed by X-ray crystallography of related DHPMs [1]
Comparator Or Baseline	Aromatic pyrimidine analogs (e.g., 5-(piperazin-1-yl)pyrimidin-2-amine): fully planar aromatic core with 0% sp3 character in the ring
Quantified Difference	Qualitative difference: non-planar vs. planar core; increased 3D character; Fsp3 contribution from dihydropyrimidinone ring carbons
Conditions	Structural comparison based on X-ray crystallography of enaminone and DHPM derivatives [1]

Why This Matters

The non-planar dihydropyrimidinone core enables access to three-dimensional chemical space that is underrepresented in traditional flat heterocycle libraries, potentially yielding leads with improved physicochemical and selectivity profiles—a key consideration when selecting building blocks for diversity-oriented synthesis.

• [1] Bhat, M.A.; Al-Omar, M.A.; Ghabbour, H.A.; Naglah, A.M. A One-Pot Biginelli Synthesis and Characterization of Novel Dihydropyrimidinone Derivatives Containing Piperazine/Morpholine Moiety. Molecules 2018, 23, 1559. View Source

Optimal Application Scenarios for Procuring 4-Amino-5-(piperazin-1-yl)-1,2-dihydropyrimidin-2-one Dihydrochloride

Kinase-Focused Fragment and Lead-Like Library Synthesis via Dual-Handle Derivatization

This compound is optimally deployed as a core scaffold for generating kinase inhibitor libraries. The 4-amino-5-piperazinyl substitution pattern on the dihydropyrimidinone core mimics the hydrogen bond donor-acceptor motif found in type-I kinase inhibitors targeting the hinge region of the ATP-binding pocket, as evidenced by the kinase profiling data from related piperazinylpyrimidine chemotypes [1]. The two orthogonal reactive handles (aromatic 4-NH2 and aliphatic piperazine NH) allow sequential diversification: the more nucleophilic piperazine nitrogen can be selectively functionalized first via acylation or reductive amination, followed by the 4-amino group via amide coupling or palladium-catalyzed cross-coupling, enabling efficient parallel library synthesis with maximum chemical diversity from a single building block [1].

Diversity-Oriented Synthesis Leveraging Non-Planar Dihydropyrimidinone Architecture

The non-aromatic, non-planar dihydropyrimidinone core provides increased three-dimensional character compared to flat aromatic pyrimidine building blocks, as confirmed by X-ray crystallographic analysis of related DHPM derivatives [2]. This architectural feature is particularly valuable for diversity-oriented synthesis (DOS) campaigns aiming to access underrepresented regions of chemical space. The 70–80% synthetic yield range demonstrated for piperazine-containing DHPM derivatives across diverse aldehyde inputs confirms the scaffold's compatibility with broad substrate scope, making it suitable for the construction of large, structurally diverse screening collections [2].

Biochemical Assay-Ready Compound Preparation Using Pre-Solubilized Dihydrochloride Salt

The dihydrochloride salt form directly addresses a common bottleneck in high-throughput screening: compound solubility in aqueous assay buffers. While the free base of aminopyrimidinone scaffolds typically exhibits poor water solubility, the dihydrochloride salt formulation enables direct dissolution in physiological buffers without the need for DMSO stock solutions or surfactant additives that can introduce assay artifacts . This makes the compound particularly suitable for biochemical and cell-based screening workflows where aqueous compatibility is critical, such as SPR-based binding assays, ITC measurements, or cell viability assays in serum-containing media.

Targeted Synthesis of Mutant-Selective Kinase Probes Using Position-Specific SAR

Based on class-level SAR from Shallal and Russu, piperazinylpyrimidine derivatives with specific amino and piperazinyl positioning demonstrate selectivity for oncogenic mutant kinase forms (e.g., KIT and PDGFRA mutants) over their wild-type counterparts [1]. Procuring the 4-amino-5-piperazinyl isomer specifically—rather than the more commonly available 2-amino-6-piperazinyl isomer (CAS 1158775-43-9)—provides access to a distinct chemical space that may yield mutant-selective kinase probes. This positional specificity is critical for research programs targeting drug-resistant cancers driven by kinase mutations, where isoform selectivity is a key pharmacological requirement [1].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Dual-handle chemoselective architecture

Hinge-region binding motif compatibility

Diversity-oriented synthesis

Non-planar DHPM core conformation

3D chemical space and Fsp3 assessment

Aqueous biochemical screening

Dihydrochloride salt solubility profile

Direct buffer compatibility and assay readiness

Mutant-kinase probe development

4-amino-5-piperazinyl positional pattern

Isoform-selectivity SAR profiling

• [1] Shallal, H.M.; Russu, W.A. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur. J. Med. Chem. 2011, 46, 2043–2057. View Source
• [2] Bhat, M.A.; Al-Omar, M.A.; Ghabbour, H.A.; Naglah, A.M. A One-Pot Biginelli Synthesis and Characterization of Novel Dihydropyrimidinone Derivatives Containing Piperazine/Morpholine Moiety. Molecules 2018, 23, 1559. View Source